Cas no 1094926-08-5 (4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide)

• Product Name: 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide
• CAS No: 1094926-08-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD11623767
• CID: 5608074
• PubChem ID: 43264615
• Update Time: 2025-06-10

4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide
• EN300-840611
• 1094926-08-5

• MDL： MFCD11623767
• Inchi： 1S/C11H16N2O2S/c1-8-7-9(12)3-6-11(8)16(14,15)13(2)10-4-5-10/h3,6-7,10H,4-5,12H2,1-2H3
• InChI Key： CYTKEYJUMFKEME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)N)(N(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide (CAS No. 1094926-08-5)

4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide (CAS No. 1094926-08-5) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its cyclopropyl and dimethyl substituents, exhibits potential applications in drug discovery and development. Its amino and sulfonamide functional groups make it a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of antibacterial agents and enzyme inhibitors.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in addressing antibiotic resistance, a global health concern. Researchers are actively exploring 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide as a potential candidate for novel therapeutics. Its structural features align with current trends in precision medicine and targeted drug delivery, making it a subject of intense study in academic and industrial laboratories.

The synthesis of 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including amination and sulfonylation processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound's molecular weight (253.34 g/mol) and solubility profile (moderate in organic solvents) further enhance its utility in medicinal chemistry applications.

From an industrial perspective, CAS No. 1094926-08-5 is increasingly sought after by contract research organizations (CROs) and pharmaceutical companies focusing on small molecule drug development. Its compatibility with high-throughput screening platforms makes it valuable for identifying lead compounds in early-stage research. Additionally, its stability under standard laboratory conditions contributes to its growing popularity among chemists.

Environmental and safety considerations for handling 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation. The compound's biodegradability and ecotoxicological profile are currently under investigation as part of broader green chemistry initiatives in the chemical industry.

Future research directions for CAS No. 1094926-08-5 may explore its potential in cancer therapeutics, given the emerging interest in sulfonamide-containing kinase inhibitors. Computational chemistry approaches, including molecular docking studies, could provide insights into its structure-activity relationships (SAR). The compound's patent landscape and regulatory status remain active areas of monitoring for stakeholders in the fine chemicals sector.

For researchers seeking high-purity 4-amino-N-cyclopropyl-N,2-dimethylbenzene-1-sulfonamide, several chemical suppliers offer the compound in varying quantities. Quality control typically includes mass spectrometry verification and residual solvent analysis to meet the stringent requirements of pharmaceutical-grade materials. The compound's storage conditions (typically 2-8°C in inert atmosphere) ensure long-term stability for research applications.

The growing body of literature on sulfonamide derivatives suggests expanding applications for CAS No. 1094926-08-5 in material science and agrochemical development. Its molecular framework serves as a valuable scaffold for designing functional materials with tailored properties. As synthetic methodologies advance, more efficient routes to this compound may emerge, potentially lowering production costs and increasing accessibility for research purposes.